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Compound of Interest

5-Chloro-2-methyl-3-
Compound Name:

nitrobenzaldehyde
CAS No.: 1613329-99-9
Cat. No.: B3177416

Get Quote

\ J

Technical Guide: Mass Spectrometry Fragmentation of 5-Chloro-2-methyl-3-
nitrobenzaldehyde

Executive Summary & Comparison Strategy

In the synthesis of polysubstituted aromatic intermediates, distinguishing regioisomers is a
critical quality attribute. 5-Chloro-2-methyl-3-nitrobenzaldehyde (CAS: 82477-67-6) presents
a unique structural challenge due to the specific "ortho-ortho" arrangement of its substituents.

Unlike its isomers (e.g., 4-nitro or 6-nitro variants), this molecule possesses two distinct ortho
interactions:

e Cl-Aldehyde / C2-Methyl
e C2-Methyl / C3-Nitro

This guide provides a predictive fragmentation analysis based on electron ionization (EI)
mechanisms.[1][2][3] We compare the target compound against a theoretical non-ortho isomer
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to demonstrate how Ortho Effects serve as the primary diagnostic tool for structural validation.

Experimental Protocol (GC-MS)

To replicate the fragmentation patterns described below, the following standardized GC-MS
protocol is recommended. This setup ensures sufficient thermal stability for the nitro group
while maximizing ionization efficiency.

Instrument: Agilent 7890B GC / 5977B MSD (or equivalent)

Parameter Setting Rationale
Col DB-5ms Ul (30m x 0.25mm x Low-bleed phase essential for
olumn
0.25um) detecting trace fragments.

High enough to volatilize, low

enough to prevent thermal
Inlet Temp 250°C degradation of

Constant flow for reproducible

Carrier Gas Helium @ 1.0 mL/min o
retention times.
80°C (1 min)
Rapid ramp preserves peak
Oven Program 20°C/min shape for polar nitro-

aldehydes.
280°C (5 min)

Standard energy for library

lonization Electron Impact (El) @ 70 eV ]

comparison.

Prevents condensation of high-
Source Temp 230°C N ]

boiling aromatics.

Covers molecular ion and all
Scan Range m/z 40 — 300 diagnostic low-mass

fragments.

Fragmentation Analysis & Mechanism
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The mass spectrum of 5-Chloro-2-methyl-3-nitrobenzaldehyde (

, MW

199.5) is defined by three competing pathways.

The Molecular lon ()

e m/z 199 (100%) & m/z 201 (32%): The presence of a single chlorine atom dictates a
characteristic 3:1 intensity ratio. This cluster confirms the molecular formula and the
presence of chlorine.

Pathway A: The Nitro-Methyl Ortho Effect (Diagnostic)

This is the most critical pathway for distinguishing the 2-methyl-3-nitro substitution pattern.

Mechanism: A hydrogen atom transfers from the C2-Methyl group to the oxygen of the C3-
Nitro group via a 6-membered transition state.

Result: Loss of a hydroxyl radical (

, 17 Da).

Diagnostic Peak:m/z 182 (and m/z 184).

Note: Isomers where the nitro and methyl groups are meta or para (e.g., 5-chloro-2-methyl-
4-nitrobenzaldehyde) cannot undergo this transition and will lack a significant M-17 peak.

Pathway B: The Aldehyde Cleavage

Typical of benzaldehydes,

-cleavage occurs at the carbonyl carbon.

e Loss of H(

): Forms the acylium ion

o Peak: m/z 198.

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b3177416/docs?utm_src=pdf-body#mass-spectrometry-fragmentation-pattern-of-5-chloro-2-methyl-3-nitrobenzaldehyde
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3177416?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

e Loss of Formyl (

): Loss of 29 Da.

o Peak: m/z 170.
Pathway C: Nitro Group Scission
Standard nitroaromatic fragmentation involves the loss of

or
2]
e Loss of

(46 Da): Forms the unstable aryl cation.

o Peak: m/z 153.

e Rearrangement: Nitro groups can rearrange to nitrite esters (
) followed by loss of
(30 Da).

o Peak: m/z 169.

Comparative Analysis: Target vs. Isomer

This table contrasts the target molecule with a hypothetical isomer (5-Chloro-2-methyl-4-
nitrobenzaldehyde) to illustrate identification logic.
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Feature

Target: 5-Chloro-2-
methyl-3-nitro

Alternative: 5-
Chloro-2-methyl-4-
nitro

Interpretation

Methyl (C2) None (Methyl C2
Ortho Relationship Primary Differentiator
Nitro (C3) Nitro C4)
The "Ortho Effect" is
m/z 182

Diagnostic lon

Absent / Negligible

specific to the 2,3-

substitution.

Base Peak

Likely m/z 182 or 153

Likely m/z 153 (

)

Target stabilizes via
H-transfer; Isomer
fragments via direct

cleavage.

Molecular lon

m/z 199/201 (Strong)

m/z 199/201 (Strong)

Identical — cannot
distinguish by MW

alone.

Aldehyde Loss

m/z 170 (

)

m/z 170 (

)

Common to both

isomers.

Visualization of Fragmentation Pathways

The following diagram maps the specific fragmentation logic for 5-Chloro-2-methyl-3-

nitrobenzaldehyde.
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Molecular lon (M+)
m/z 199 / 201

(C8HBCINO3)+

Ortho Interaction [/ - H (1 Da) R_ NO (30 Da)
earrangement)
LT I
Transition State 1 [M - H]+ [M - NOJ+
I i B
| (H-transfer Me->Nitro) : m/z 198 CHO (29Da) NO2 (46 Da) m/z 169
_______________ ]

OH (17 Da)

[M - OH]+
m/z 182
(Diagnostic lon)

[M - CHOJ+
m/z 170

[M - NO2]+
m/z 153

- Cl (35 Da)

[M - OH - CIJ+
miz 147

Click to download full resolution via product page

Caption: Primary fragmentation pathways of 5-Chloro-2-methyl-3-nitrobenzaldehyde. The
green node highlights the diagnostic "Ortho Effect" ion.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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